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Compound of Interest

Compound Name: HS 014

Cat. No.: B1139752

Get Quote

Executive Summary & Compound Profile
HS-014 is a potent, selective, cyclic peptide antagonist for the Melanocortin-4 Receptor

(MC4R). While commercially rated as "soluble in water," its structural complexity introduces

stability risks often overlooked in standard aqueous protocols.

Compound Profile:

Sequence: Ac-Cys-Glu-His-D-Nal-Arg-Trp-Gly-Cys-Pro-Pro-Lys-Asp-NH₂ (Cyclic 1-8

disulfide)

Key Structural Risks:

D-Nal (D-2-Naphthylalanine): A bulky, hydrophobic non-canonical amino acid that drives

aggregation.

Disulfide Bridge (Cys1-Cys8): Susceptible to scrambling at pH > 7.5.

Tryptophan (Trp): Highly susceptible to oxidative degradation.
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Module 1: The Solubility Trap (Reconstitution)
The Issue: Users often observe "crashing out" or inconsistent concentration curves despite the

datasheet stating "Soluble to 1 mg/mL in water." The Cause: The D-Nal residue creates a

"sticky" hydrophobic patch. Direct addition of aqueous buffer can trigger rapid, microscopic

aggregation (amyloid-like fibril formation) that is invisible to the naked eye but drastically

reduces bio-availability.

Protocol: The "Solvent-Shock" Reconstitution Method
Do not add water directly to the lyophilized powder.

Initial Solubilization: Dissolve the lyophilized HS-014 powder in 100% DMSO to a

concentration of 10–20 mM (Stock Solution). The hydrophobic D-Nal residue requires this

organic environment to fully dissociate.

Aliquoting: Aliquot this stock immediately into low-binding tubes. Store at -20°C or -80°C.

Working Solution: Dilute the DMSO stock into your aqueous buffer (PBS or Saline) only

immediately before use. Ensure the final DMSO concentration is <0.1% to avoid cytotoxicity

in cell assays, or <1% for in vivo work (check local ethical guidelines).

Visualization: Reconstitution Decision Tree
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Figure 1: Decision tree for HS-014 reconstitution. Direct aqueous dissolution is the leading

cause of batch-to-batch variability.

Module 2: Chemical Stability (pH & Oxidation)
The Issue: Loss of antagonistic potency after 24–48 hours in solution. The Cause:

Disulfide Scrambling: At pH > 7.5, the thiolate anion becomes active, leading to disulfide

exchange (scrambling) or hydrolysis.

Oxidation: The Indole ring on Tryptophan (Trp) and the sulfur in Cysteine are oxygen

scavengers.
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Stability Protocol
Buffer Selection: Use PBS (pH 7.4) for immediate use. For storage >24 hours, use a slightly

acidic buffer (e.g., Sodium Acetate pH 5.0–6.0) to lock the disulfide bond.

Headspace: Flush storage vials with Argon or Nitrogen gas to prevent Trp oxidation.

Data Summary: Buffer Compatibility Table
Parameter

Recommended
Condition

Risk Factor
Mechanism of
Failure

pH Range 5.0 – 7.4 pH > 8.0
Disulfide scrambling

(Base-catalyzed)

Temperature
-20°C (Stock) / 4°C

(Working)
> 25°C

Hydrolysis of peptide

backbone

Additive
0.1% BSA or Tween-

20
Pure Buffer

Adsorption to plastic

(Hydrophobic loss)

Freeze/Thaw Max 1 cycle Multiple cycles
Ice crystal damage to

cyclic structure

Module 3: Experimental Artifacts (Adsorption)
The Issue: Inconsistent IC50/Ki values (e.g., varying from 3 nM to 50 nM) across different plate

types. The Cause: The D-Nal residue makes HS-014 highly hydrophobic. It rapidly adsorbs to

polypropylene and polystyrene surfaces, effectively lowering the actual concentration in the

well.

Solution: The "Carrier" Strategy
Always include a carrier protein or surfactant in your assay buffer.

In Vitro: Add 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20. This coats the plastic

walls, preventing the peptide from sticking.

In Vivo: Use sterile saline with 0.1% BSA for ICV injections.
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Module 4: Biological Context (MC4R Signaling)
To troubleshoot "lack of effect," one must verify the downstream signaling pathway is intact.

HS-014 acts by blocking the binding of

-MSH to MC4R, preventing the Gs-protein mediated cAMP accumulation.

Visualization: MC4R Antagonism Pathway
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Figure 2: Mechanism of Action. HS-014 competitively antagonizes MC4R, preventing the cAMP

cascade usually triggered by

-MSH.

Troubleshooting FAQ
Q: My peptide solution turned cloudy upon adding PBS. Can I filter it? A:NO. Cloudiness

indicates aggregation (likely due to the D-Nal residue). Filtering will remove the peptide entirely,

leaving you with solvent only.

Fix: Add DMSO dropwise until clear, or sonicate briefly. If it remains cloudy, the concentration

is too high for that specific buffer; dilute further.

Q: Can I store the diluted working solution at 4°C for a week? A: No. The disulfide bridge is

unstable in neutral aqueous solution over days. Only the DMSO stock is stable long-term.

Prepare working solutions fresh daily.

Q: I see a double peak on my HPLC after 48 hours. A: This is likely the racemization of the

Aspartic Acid (Asp) residue or oxidation of the Tryptophan (Trp). Ensure you are using
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degassed buffers and storing under Argon.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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